Cas no 70334-99-5 ((cyclobutylideneamino)urea)

(cyclobutylideneamino)urea structure
(cyclobutylideneamino)urea structure
Product name:(cyclobutylideneamino)urea
CAS No:70334-99-5
MF:C5H9N3O
MW:127.14446
CID:882349
PubChem ID:277527

(cyclobutylideneamino)urea Chemical and Physical Properties

Names and Identifiers

    • (cyclobutylideneamino)urea
    • 2-cyclobutylidenehydrazinecarboxamide
    • AC1Q5JE7
    • AG-K-68332
    • AR-1E0915
    • CTK5D2256
    • cyclobutanon semicarbazone
    • Cyclobutanon-semicarbazon
    • NSC126421
    • NSC-126421
    • 70334-99-5
    • AKOS011220764
    • DTXSID60298840
    • Inchi: InChI=1S/C5H9N3O/c6-5(9)8-7-4-2-1-3-4/h1-3H2,(H3,6,8,9)
    • InChI Key: DIZPYQARTAYURQ-UHFFFAOYSA-N
    • SMILES: C1CC(=NNC(=O)N)C1

Computed Properties

  • Exact Mass: 127.07467
  • Monoisotopic Mass: 127.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų
  • XLogP3: -0.7

Experimental Properties

  • PSA: 67.48
  • LogP: 1.28580

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd